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Compound Name: Diallyl fumarate

Cat. No.: B1609218

Abstract

Diallyl fumarate (DAF) is a bifunctional monomer distinguished by its unique molecular
architecture, featuring a central carbon-carbon double bond with trans-geometry and two
flanking allyl ester groups. This structure imparts significant reactivity, making DAF a valuable
crosslinking agent and monomer for the synthesis of specialized polymers and resins. Its CAS
Registry Number is 2807-54-7.[1][2] This guide provides an in-depth exploration of diallyl
fumarate's chemical identity, physicochemical properties, synthesis, reactivity, and
applications, with a focus on its relevance to researchers in materials science and drug
development.

Chemical Identity and Molecular Structure

Diallyl fumarate is systematically named bis(prop-2-enyl) (E)-but-2-enedioate.[3] It is the
diester formed from fumaric acid and allyl alcohol. The molecule's key feature is the presence
of three distinct reactive sites: the electron-deficient internal double bond of the fumarate
backbone and the two terminal double bonds of the allyl groups. This trifunctionality is the
foundation of its utility in polymer chemistry.

The molecular formula for diallyl fumarate is C10H1204, corresponding to a molecular weight
of approximately 196.20 g/mol .[1][2][3]

Molecular Structure:
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Caption: Molecular structure of diallyl fumarate (C10H1204).

Physicochemical Properties

Understanding the physical and chemical properties of diallyl fumarate is critical for its proper
handling, storage, and application in experimental design.

Property Value Source

CAS Number 2807-54-7 [1][2]

Molecular Formula C10H1204 [1112][3]

Molecular Weight 196.20 g/mol [2][3]
Clear, colorless to pale-yellow

Appearance o [4]
liquid

- _ 142-143°C at 28 mmHg; 116-
Boiling Point [2][5]I6]
120°C at 8 Torr

Density ~1.064 - 1.0768 g/cm3 at 20°C  [2][5][6]
Refractive Index ~1.4670 - 1.469 [2][6]
Flash Point 124.6°C [2]

Soluble in many organic
Solubility solvents; sparingly soluble in [7]

water.

Synthesis and Reaction Mechanisms

The primary industrial synthesis of diallyl fumarate involves the esterification of fumaric acid or
its derivatives (like fumaryl chloride) with allyl alcohol.[1][4] A common laboratory and industrial
approach is a direct esterification, often catalyzed by an acid.
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Caption: Synthesis workflow for diallyl fumarate via direct esterification.

The causality behind this choice of process is efficiency and atom economy. Direct
esterification is a well-established, robust reaction. The use of heat and often a Dean-Stark
apparatus to remove the water byproduct is crucial; according to Le Chatelier's principle,
removing a product drives the equilibrium toward the formation of more ester, thereby
increasing the yield.

Reactivity and Polymerization

The utility of diallyl fumarate stems from its ability to undergo polymerization. Unlike
monofunctional vinyl or acrylic monomers, the 1,2-disubstituted nature of the fumarate double
bond presents significant steric hindrance.[8] This results in a lower homopolymerization rate
compared to monomers like acrylates. However, this characteristic can be advantageous,
allowing for more controlled copolymerization and crosslinking reactions.[8]
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Key Reactive Pathways:

o Copolymerization: Diallyl fumarate readily copolymerizes with more reactive monomers
(e.g., vinyl acetate, acrylates). In this context, DAF acts as a crosslinking agent, introducing
a network structure that enhances the thermal and mechanical properties of the final
polymer.

o Thiol-Ene Reactions: The allyl groups are particularly susceptible to radical-mediated thiol-
ene "click" reactions.[9] This is a highly efficient and orthogonal reaction, valuable in
biomaterial and hydrogel synthesis where mild reaction conditions are required.[9]

Experimental Protocol: Free-Radical Solution
Copolymerization

This protocol describes a representative method for copolymerizing diallyl fumarate with a
vinyl monomer to create a crosslinked polymer network.

Objective: To synthesize a crosslinked poly(vinyl acetate-co-diallyl fumarate) polymer.

Materials:

Vinyl Acetate (distilled to remove inhibitor)

o Diallyl Fumarate (DAF)

e Toluene (anhydrous)

o Azobisisobutyronitrile (AIBN, initiator)

¢ Methanol (non-solvent for precipitation)

e Schlenk flask with magnetic stir bar

» Nitrogen/Argon inlet

e Condenser

e Heating mantle with temperature controller
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Methodology:

Reactor Setup: Assemble the Schlenk flask with the condenser under a positive pressure of
inert gas (N2 or Ar) to exclude oxygen, which can inhibit radical polymerization.

Reagent Charging: To the flask, add vinyl acetate (e.g., 10 mL), diallyl fumarate (e.g., 1 mL,
acting as crosslinker), and anhydrous toluene (e.g., 20 mL). The ratio of monomer to
crosslinker can be varied to control the crosslink density and resulting material properties.

Initiator Addition: Add the radical initiator, AIBN (e.g., 50 mg). The amount of initiator will
influence the polymerization rate and the molecular weight of the polymer chains.

Degassing: Subject the solution to three freeze-pump-thaw cycles to thoroughly remove any
dissolved oxygen.

Polymerization: Immerse the flask in a preheated oil bath at 70°C. Stir the reaction mixture
vigorously. The polymerization is typically run for 6-24 hours. The solution will become
progressively more viscous as the polymer forms.

Isolation: After the reaction period, cool the flask to room temperature. Slowly pour the
viscous polymer solution into a beaker containing a large excess of a non-solvent, such as
methanol, while stirring. The polymer will precipitate as a white solid.

Purification: Decant the solvent and wash the polymer precipitate with fresh methanol
several times to remove unreacted monomers and initiator.

Drying: Collect the polymer by filtration and dry it in a vacuum oven at 40-50°C until a
constant weight is achieved.

Applications in Research and Development

The unique structure of diallyl fumarate makes it a versatile building block in several

advanced applications.

Polymer Resins and Coatings: As a comonomer, it is used to produce thermosetting resins
with high thermal stability and excellent mechanical properties. These find use in laminates,
molding compounds, and protective coatings.[10]
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o Biomaterials and Tissue Engineering: Polyesters based on fumaric acid, such as
poly(propylene fumarate) (PPF), are biodegradable and biocompatible, making them
excellent candidates for tissue engineering scaffolds, particularly for bone regeneration.[11]
[12][13] While diallyl fumarate itself is not PPF, its chemistry is foundational to the field. Its
ability to participate in thiol-ene reactions under biologically compatible conditions makes it a
monomer of interest for creating hydrogels for drug delivery and 3D cell culture.[9]

» Plasticizers: Certain dialkyl fumarates can be used as plasticizers for synthetic resins.[10]

Safety and Handling

Diallyl fumarate requires careful handling due to its potential health effects.

e Hazards: It is classified as toxic if swallowed and harmful in contact with skin.[3][14] It
causes skin and serious eye irritation.[3][14][15]

o Personal Protective Equipment (PPE): Always use in a well-ventilated area or under a
chemical fume hood.[15][16] Wear appropriate personal protective equipment, including
chemical safety goggles, nitrile gloves, and a lab coat.[16][17]

o Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong acids, bases, and oxidizing agents.[2][16] The container should be kept tightly
closed.[16]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[16]

Conclusion

Diallyl fumarate is a multifunctional monomer whose distinct reactivity profile, governed by
both a sterically hindered internal double bond and two accessible allyl groups, provides a
unique platform for advanced polymer synthesis. Its role as a potent crosslinking agent and a
participant in versatile copolymerizations and click-chemistry reactions positions it as a
valuable tool for materials scientists and biomedical researchers. A thorough understanding of
its properties, synthesis, and handling protocols is essential for leveraging its full potential in
the development of next-generation materials, from high-performance industrial resins to
sophisticated biomaterials for regenerative medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. DIALLYL FUMARATE synthesis - chemicalbook [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1609218?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-fumarate
https://www.benchchem.com/product/b1609218?utm_src=pdf-body
https://www.lookchem.com/Diallyl-fumarate/cas-2807-54-7/pid_74240.html
https://www.benchchem.com/product/b1609218?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=2807-54-7
https://sedici.unlp.edu.ar/handle/10915/158655
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-phthalate
https://gsrs.ncats.nih.gov/substance/227660Q54M
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6409861/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3152229/
https://www.researchgate.net/publication/45176162_Two-step_synthesis_of_polypropylene_fumarate_from_diethyl_fumarate_and_propylene_glycol
https://www.mdpi.com/2073-4360/15/17/3579
https://www.benchchem.com/product/b1609218?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/diallyl-fumarate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Diallyl fumarate, CasNo0.2807-54-7 Career Henan Chemical Co China (Mainland)
[henankerui.lookchem.com]

. Diallyl fumarate | CL0H1204 | CID 5355330 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Diallyl phthalate | C14H1404 | CID 8560 - PubChem [pubchem.ncbi.nim.nih.gov]

. CAS Common Chemistry [commonchemistry.cas.org]

. DIALLYL FUMARATE CAS#: 2807-54-7 [amp.chemicalbook.com]

. Page loading... [guidechem.com]

. sedici.unlp.edu.ar [sedici.unlp.edu.ar]

© 0O N oo 0 M~ W

. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of
Functional Polymers - PMC [pmc.ncbi.nim.nih.gov]

10. US3078302A - Production of dialkyl fumarates - Google Patents [patents.google.com]
11. Synthesis of Poly(Propylene Fumarate) - PMC [pmc.ncbi.nlm.nih.gov]
12. researchgate.net [researchgate.net]

13. Poly(propylene fumarate) Composite Scaffolds for Bone Tissue Engineering: Innovation
in Fabrication Techniques and Artificial Intelligence Integration [mdpi.com]

14. assets.thermofisher.com [assets.thermofisher.com]
15. chempoint.com [chempoint.com]

16. fishersci.com [fishersci.com]

17. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Diallyl Fumarate: A Technical Guide for Advanced
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609218#diallyl-fumarate-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1609218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

